Cas no 52741-30-7 (Benzene, (1-methyl-1,2-butadienyl)-)

• Product Name: Benzene, (1-methyl-1,2-butadienyl)-
• CAS No: 52741-30-7
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 358982
• PubChem ID: 10534785
• Update Time: 2025-04-19

Benzene, (1-methyl-1,2-butadienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-methyl-1,2-butadienyl)-
• penta-2,3-dien-2-ylbenzene
• DTXSID00441313
• 52741-30-7

• Inchi： 1S/C11H12/c1-3-7-10(2)11-8-5-4-6-9-11/h3-6,8-9H,1-2H3
• InChI Key： CJQKTQMZTNTSIM-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1)C(=C=CC)C

Computed Properties

• Exact Mass: 144.09396
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes